Cas no 2228655-39-6 (methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate
• CAS No: 2228655-39-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6440979
• PubChem ID: 165736442
• Update Time: 2025-05-19

methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate
• 2228655-39-6
• EN300-1819347
• methyl 2-hydroxy-2-[1-(5-methylpyrazin-2-yl)cyclopropyl]acetate

• Inchi： 1S/C11H14N2O3/c1-7-5-13-8(6-12-7)11(3-4-11)9(14)10(15)16-2/h5-6,9,14H,3-4H2,1-2H3
• InChI Key： BNFFFNUOHJMYPC-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2C=NC(C)=CN=2)CC1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate

Methyl 2-Hydroxy-2-1-(5-Methylpyrazin-2-yl)cyclopropylacetate (CAS No. 2228655-39-6)

The compound methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate (CAS No. 2228655-39-6) is a complex organic molecule with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring, which is fused with a pyrazine moiety and substituted with a methyl group. The hydroxyl group and the acetate ester further enhance its functional diversity, making it a versatile compound for both academic research and industrial applications.

Recent studies have highlighted the potential of methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its ability to act as a building block for constructing two-dimensional covalent organic frameworks (COFs), which are promising for applications in gas storage, catalysis, and energy storage. The cyclopropane ring's strain energy and the electron-withdrawing effects of the pyrazine group contribute to the molecule's reactivity, making it an ideal candidate for such applications.

In addition to its role in materials science, methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate has shown potential in medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable lead compound for drug discovery. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, opening avenues for its use in therapeutic agents.

The synthesis of methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The key steps include the formation of the cyclopropane ring through [4+1] cycloaddition reactions and subsequent functionalization to introduce the hydroxyl and acetate groups. These steps require precise control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This makes it a more sustainable option compared to traditional organic compounds used in similar applications.

Looking ahead, the versatility of methyl 2-hydroxy-2-1-(5-methylpyrazin-2-yl)cyclopropylacetate positions it as a key player in the development of next-generation materials and pharmaceuticals. Its unique structure, combined with its reactivity and functional diversity, ensures that it will remain a focal point for researchers across various disciplines.